Benzene, 1-[(1-chloroethyl)sulfinyl]-4-methyl-

• CAS No.: 31350-93-3
• Molecular Formula: C9H11ClOS
• Molecular Weight: 202.70 g/mol
• IUPAC Name: 1-(1-chloroethylsulfinyl)-4-methylbenzene
• InChI: InChI=1S/C9H11ClOS/c1-7-3-5-9(6-4-7)12(11)8(2)10/h3-6,8H,1-2H3
• InChI Key: ZUDCLQHVGAURJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)C(C)Cl

Description

Benzene, 1-[(1-chloroethyl)sulfinyl]-4-methyl- is an organic compound that belongs to the class of benzene derivatives. This compound features a benzene ring substituted with a 1-chloroethylsulfinyl group and a methyl group. The presence of these substituents imparts unique chemical properties to the compound, making it of interest in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

This can be achieved through electrophilic aromatic substitution reactions, where the benzene ring reacts with an electrophile to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, starting from readily available precursors. The reaction conditions, such as temperature, pressure, and the presence of catalysts, are optimized to achieve high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Benzene, 1-[(1-chloroethyl)sulfinyl]-4-methyl- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfinyl group to a sulfide.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the benzene ring or the substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles or nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups onto the benzene ring .

Scientific Research Applications

Benzene, 1-[(1-chloroethyl)sulfinyl]-4-methyl- has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 1-[(1-chloroethyl)sulfinyl]-4-methyl- involves its interaction with molecular targets through its functional groups. The sulfinyl group can participate in redox reactions, while the benzene ring can undergo substitution reactions. These interactions can affect various biochemical pathways and processes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzene derivatives with different substituents, such as:

• Benzene, 1-[(1-chloroethyl)sulfonyl]-4-methyl-
• Benzene, 1-[(1-bromoethyl)sulfinyl]-4-methyl-
• Benzene, 1-[(1-chloroethyl)sulfinyl]-4-ethyl-

Uniqueness

The uniqueness of Benzene, 1-[(1-chloroethyl)sulfinyl]-4-methyl- lies in its specific combination of substituents, which imparts distinct chemical properties and reactivity compared to other benzene derivatives